Cas no 37467-65-5 (1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one)
37467-65-5 structure
Product Name:1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one
CAS No:37467-65-5
MF:C12H16O3
MW:208.253643989563
CID:922311
PubChem ID:3015915
Update Time:2025-04-19
1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one
- 1-(3,5-diethyl-2,6-dihydroxyphenyl)ethanone
- DTXSID30190903
- NS00030202
- UXU73R3HY4
- SCHEMBL11116296
- Ethanone, 1-(3,5-diethyl-2,6-dihydroxyphenyl)-
- CHEMBL3274347
- NAIUVEYPIKQZIB-UHFFFAOYSA-N
- EINECS 253-516-5
- 37467-65-5
-
- Inchi: 1S/C12H16O3/c1-4-8-6-9(5-2)12(15)10(7(3)13)11(8)14/h6,14-15H,4-5H2,1-3H3
- InChI Key: NAIUVEYPIKQZIB-UHFFFAOYSA-N
- SMILES: OC1C(C(C)=O)=C(C(CC)=CC=1CC)O
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
37467-65-5 (1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one) Related Products
- 1470-79-7(2,4,4'-Trihydroxybenzophenone)
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- 6921-64-8(1-(2-Hydroxy-4-methylphenyl)ethanone)
- 89-84-9(2',4'-Dihydroxyacetophenone)
- 490-78-8(2',5'-Dihydroxyacetophenone)
- 699-83-2(2',6'-Dihydroxyacetophenone)
- 480-66-0(Phloracetophenone)
- 117-99-7(2-Hydroxyphenone)
- 131-56-6(2,4-Dihydroxybenzophenone)
- 574-19-6(2'-Hydroxy-1'-acetonaphthone)
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